Cas no 1219798-68-1 (3-Methylpentanedioic-2,2,4,4-d4 Acid)

• Product Name: 3-Methylpentanedioic-2,2,4,4-d4 Acid
• CAS No: 1219798-68-1
• MF: C₆H₁₀O₄
• MW: 146.141202449799
• CID: 1066390
• Update Time: 2025-06-14

3-Methylpentanedioic-2,2,4,4-d4 Acid Chemical and Physical Properties

Names and Identifiers

• 3-Methylpentanedioic-2,2,4,4-d4 Acid
• 3-Methylpentanedioic--d4 Acid

• Inchi： 1S/C6H10O4/c1-4(2-5(7)8)3-6(9)10/h4H,2-3H2,1H3,(H,7,8)(H,9,10)
• InChI Key： XJMMNTGIMDZPMU-UHFFFAOYSA-N
• SMILES： C([H])([H])(C(=O)O)C(C)C([H])([H])C(=O)O

Additional information on 3-Methylpentanedioic-2,2,4,4-d4 Acid

Comprehensive Overview of 3-Methylpentanedioic-2,2,4,4-d4 Acid (CAS No. 1219798-68-1)

3-Methylpentanedioic-2,2,4,4-d4 Acid, a deuterated derivative of 3-methylpentanedioic acid, is a specialized compound widely utilized in isotope labeling studies, metabolic research, and pharmaceutical development. With its unique molecular structure featuring deuterium atoms at the 2,2,4,4 positions, this compound serves as a critical tool in NMR spectroscopy and mass spectrometry, enabling researchers to trace biochemical pathways with enhanced precision. The CAS No. 1219798-68-1 ensures unambiguous identification in scientific databases, making it a staple in high-impact research.

In recent years, the demand for deuterated compounds like 3-Methylpentanedioic-2,2,4,4-d4 Acid has surged due to their applications in drug discovery and precision medicine. Researchers leverage its isotopic purity to investigate enzyme kinetics, protein interactions, and metabolite profiling, addressing pressing questions in cancer metabolism and neurodegenerative diseases. Its compatibility with stable isotope-resolved metabolomics (SIRM) further underscores its relevance in cutting-edge biomedical studies.

The synthesis of 3-Methylpentanedioic-2,2,4,4-d4 Acid involves advanced deuterium incorporation techniques, ensuring minimal isotopic dilution. This process aligns with the growing interest in green chemistry and sustainable synthesis, as industries seek eco-friendly alternatives for labeled compounds. Its stability under physiological conditions makes it ideal for in vivo tracer studies, a topic frequently searched in academic forums and patent literature.

From a commercial perspective, CAS No. 1219798-68-1 is cataloged by leading chemical suppliers catering to biotech and academic laboratories. Quality benchmarks such as isotopic enrichment (>98%) and chemical purity (>95%) are rigorously validated, meeting the standards of FDA-approved research protocols. Discussions on platforms like ResearchGate and PubMed highlight its utility in lipidomics and signaling pathway analysis, reflecting its interdisciplinary appeal.

Emerging trends in personalized therapeutics and AI-driven drug design have further amplified interest in deuterated analogs. For instance, 3-Methylpentanedioic-2,2,4,4-d4 Acid is explored in machine learning models predicting metabolite behavior, a niche yet rapidly growing field. Its role in COVID-19-related metabolic studies (e.g., viral-host interaction mechanisms) has also been documented, aligning with global health priorities.

To conclude, 3-Methylpentanedioic-2,2,4,4-d4 Acid exemplifies the convergence of isotope chemistry and life sciences. Its versatility, underscored by CAS No. 1219798-68-1, positions it as a cornerstone in both basic research and translational applications. As the scientific community pivots toward high-resolution analytics and multimodal imaging, this compound will undoubtedly remain at the forefront of innovation.